Cas no 868678-27-7 (ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate)

• Product Name: ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate
• CAS No: 868678-27-7
• MF: C₂₂H₁₉FN₂O₅
• MW: 410.395069360733
• CID: 5979795
• PubChem ID: 7189980
• Update Time: 2025-10-21

ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate
• Benzoic acid, 4-[[[1-[(4-fluorophenyl)methoxy]-1,2-dihydro-2-oxo-3-pyridinyl]carbonyl]amino]-, ethyl ester
• ethyl 4-{1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-amido}benzoate
• 868678-27-7
• AKOS024612176
• F1825-0032
• ethyl 4-(1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamido)benzoate
• ethyl 4-[[1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carbonyl]amino]benzoate

• Inchi： 1S/C22H19FN2O5/c1-2-29-22(28)16-7-11-18(12-8-16)24-20(26)19-4-3-13-25(21(19)27)30-14-15-5-9-17(23)10-6-15/h3-13H,2,14H2,1H3,(H,24,26)
• InChI Key： OKDSTRMQOXEIPT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(C2=CC=CN(OCC3=CC=C(F)C=C3)C2=O)=O)C=C1

Computed Properties

• Exact Mass: 410.12779987g/mol
• Monoisotopic Mass: 410.12779987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 11.81±0.70(Predicted)

Additional information on ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate

Professional Introduction to Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate (CAS No. 868678-27-7)

Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate, with the CAS number 868678-27-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and inflammatory conditions. The unique structural features of this molecule, including its 4-fluorophenyl moiety and the presence of a 1,2-dihydropyridine core, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate involve intricate organic transformations that highlight the expertise required in modern medicinal chemistry. The introduction of the 4-fluorophenyl group into the molecular framework is particularly noteworthy, as fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. This modification has been extensively explored in the development of novel pharmaceutical agents, where it often serves to optimize pharmacokinetic profiles and enhance therapeutic efficacy.

The 1,2-dihydropyridine scaffold is another critical component of this compound, known for its role in various pharmacological applications. Dihydropyridines are a class of heterocyclic compounds that exhibit a wide range of biological activities, including vasodilation, calcium channel modulation, and anti-inflammatory effects. The presence of the amido group in Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate further enhances its potential as a pharmacological entity. Amide functionalities are commonly incorporated into drug molecules due to their ability to improve solubility, stability, and bioavailability.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders. Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate has emerged as a promising candidate in this area due to its structural features that suggest potential interactions with key neurotransmitter systems. The combination of the 4-fluorophenyl group and the dihydropyridine core positions this compound as a versatile tool for investigating the mechanisms underlying CNS disorders and for developing new treatments.

The pharmacological profile of Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate has been the subject of several preliminary studies. These investigations have revealed intriguing interactions with enzymes and receptors involved in inflammation and pain signaling. For instance, preliminary data suggest that this compound may modulate the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins—mediators of inflammation and pain. Additionally, its ability to interact with certain neurotransmitter receptors has raised hopes for its potential use in managing conditions such as anxiety and depression.

The synthetic route to Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate exemplifies the cutting-edge techniques employed in modern drug discovery. The synthesis typically involves multi-step organic reactions, including condensation reactions to form the dihydropyridine core and subsequent functionalization with the amido group. The introduction of the 4-fluorophenyl moiety is achieved through selective fluorination or coupling reactions, which require precise control over reaction conditions to ensure high yield and purity.

The analytical characterization of this compound has been performed using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into the molecular structure and purity of Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate, ensuring that it meets stringent pharmaceutical standards before further biological evaluation.

Ongoing research is focused on elucidating the detailed mechanisms by which Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate exerts its pharmacological effects. Computational modeling and molecular dynamics simulations are being employed to understand how this compound interacts with biological targets at the atomic level. These studies aim to identify key binding sites and interaction patterns that could be exploited to design more potent and selective derivatives.

The potential therapeutic applications of Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate are broad-ranging. Given its structural similarities to known pharmacologically active compounds, it holds promise for treating a variety of conditions beyond those initially investigated. For example, its anti-inflammatory properties make it a candidate for developing new treatments for rheumatoid arthritis and other chronic inflammatory diseases. Additionally, its interactions with neurotransmitter systems suggest potential uses in managing neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, Ethyl 4-{1-(4-fluorophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-amido}benzoate (CAS No. 868678-27) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological profile make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve，this compound will undoubtedly play a crucial role in shaping future therapeutic strategies.